Cas no 87027-39-2 (tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate)

tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate structure
87027-39-2 structure
Product Name:tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
CAS No:87027-39-2
MF:C9H12BrNO3
MW:262.100481987
CID:659770
PubChem ID:15591739
Update Time:2025-04-19

tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
    • tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
    • TERT-BUTYL 2-(BROMOMETHYL)OXAZOLE-4-CARBOXYLATE
    • 87027-39-2
    • DTXSID40575328
    • AT18575
    • EN300-1609143
    • Inchi: 1S/C9H12BrNO3/c1-9(2,3)14-8(12)6-5-13-7(4-10)11-6/h5H,4H2,1-3H3
    • InChI Key: OVULLLZBCDDFSV-UHFFFAOYSA-N
    • SMILES: BrCC1=NC(=CO1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 261.00006g/mol
  • Monoisotopic Mass: 261.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM426580-250mg
4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
87027-39-2 95%+
250mg
$*** 2023-03-29
Chemenu
CM426580-500mg
4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
87027-39-2 95%+
500mg
$*** 2023-03-29
Chemenu
CM426580-1g
4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
87027-39-2 95%+
1g
$*** 2023-03-29
Enamine
EN300-1609143-0.05g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
0.05g
$249.0 2023-05-26
Enamine
EN300-1609143-0.1g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
0.1g
$372.0 2023-05-26
Enamine
EN300-1609143-0.25g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
0.25g
$530.0 2023-05-26
Enamine
EN300-1609143-0.5g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
0.5g
$835.0 2023-05-26
Enamine
EN300-1609143-1.0g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
1g
$1070.0 2023-05-26
Enamine
EN300-1609143-2.5g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
2.5g
$2100.0 2023-05-26
Enamine
EN300-1609143-5.0g
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
87027-39-2 95%
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$3105.0 2023-05-26

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